Cas no 1072-93-1 (Epigoitrin)

• Product Name: Epigoitrin
• CAS No: 1072-93-1
• Molecular Formula: C₅H₇NOS
• Molecular Weight: 129.1802
• MDL: MFCD01709801
• CID: 40644
• PubChem ID: 3032313

Epigoitrin Properties

Names and Identifiers

• Epigoitrin
• D-Goitrin
• (R)-5-Ethenyl-2-oxazolidinethione
• Goitrine
• 5-vinyl-2-oxazolidinethione
• 5-VINYL-2-THIOOXAZOLIDONE
• 5-vinyloxazolidine-2-thione
• Goitrine Epigoitrin
• R-GOITRIN
• BA-51-090278
• Goitrine Epigoitrin
• (-)5-VINYL-2-OXAZOLIDINETHIONE
• (R)-5-Vinyl-2-oxazolidinethione
• Table in the spring
• (R,S)-goitrin
• Epigoitrin/(R,S)-goitrin
• (R)-Goitrin
• C5H7NOS
• R-5-Vinyl-2-oxazolidinethione
• 2-Oxazolidinethione, 5-vinyl-, (R)-
• Goitrin
• (r)-5-vinyloxazolidine-2-thione
• (5R)-5-vinyloxazolidine-2-thione
• 2N815D740R
• 2-Oxazolidinethione, 5-ethenyl-, (5R)-
• Epigotrin
• (5R)-5-ethenyl-1,3-oxazolidine-2-thione
• goitrin, (R)-isomer
• 2-Oxazolidinethione, 5-ethenyl-, (R)-
• 2-O
• Ethyl-p-methoxycinnamate
• 2-Oxazolidinethione, 5-ethenyl-, (R)- (9CI)
• s9078
• FCH844233
• DTXSID501318342
• 1072-93-1
• BA 51-090278
• SCHEMBL3500968
• (5r)-5-vinyl-1,3-oxazolidine-2-thione
• CHEBI:183228
• ZB1854
• CHEMBL442589
• HY-N0224
• (+)-5-VINYL-2-OXAZOLIDINETHIONE
• 1ST40020
• CCG-266110
• GOITRIN, D-
• AKOS006276218
• EPI-GOITRIN
• Epigoitrin (optically pure)
• CS-0008262
• AI3-52770
• GOITRIN, (+)-
• Q27255092
• Q-100044
• MFCD01709801
• UNII-2N815D740R
• (R)-5-Ethenyl-2-oxazolidinethione; (R)-5-Vinyl-2-oxazolidinethione;

• MDL： MFCD01709801
• InChIKey： UZQVYLOFLQICCT-SCSAIBSYSA-N
• Inchi： 1S/C5H7NOS/c1-2-4-3-6-5(8)7-4/h2,4H,1,3H2,(H,6,8)/t4-/m1/s1
• SMILES： S=C1N([H])C([H])([H])[C@@]([H])(C([H])=C([H])[H])O1

Computed Properties

• Exact Mass: 129.024835g/mol
• Surface Charge: 0
• XLogP3: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 129.024835g/mol
• Monoisotopic Mass: 129.024835g/mol
• Topological Polar Surface Area: 53.4Ų
• Heavy Atom Count: 8
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0
• Molecular Weight: 129.18

Experimental Properties

• Stability Shelf Life: Stable in alkali, but not in acid.
• Dissociation Constants: pKa = 10.5
• LogP: 0.77450
• PSA: 53.35000
• Refractive Index: 1.5480 (estimate)
• Boiling Point: 150.6±43.0 °C at 760 mmHg
• Melting Point: 47.5°C
• Flash Point: 44.9±28.2 °C
• Color/Form: Powder
• Density: 1.170 (estimate)

Epigoitrin Security Information

• Safety Instruction： 24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning

Epigoitrin Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Miscellaneous
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines